Cas no 5468-18-8 (Butanediamide,2-(4-methylphenyl)-3-phenyl-)
5468-18-8 structure
Product Name:Butanediamide,2-(4-methylphenyl)-3-phenyl-
CAS No:5468-18-8
MF:C17H18N2O2
MW:282.337024211884
CID:383815
PubChem ID:230455
Update Time:2025-04-19
Butanediamide,2-(4-methylphenyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanediamide,2-(4-methylphenyl)-3-phenyl-
- 2-(4-methylphenyl)-3-phenylbutanediamide
- 2-Phenyl-3-p-tolyl-bernsteinsaeure-diamid
- 2-phenyl-3-p-tolyl-succinic acid diamide
- AC1L5JJZ
- AC1Q5IT4
- AG-J-85053
- AR-1C8019
- CTK5A2254
- NSC25371
- DTXSID30282296
- NSC-25371
- 5468-18-8
-
- Inchi: 1S/C17H18N2O2/c1-11-7-9-13(10-8-11)15(17(19)21)14(16(18)20)12-5-3-2-4-6-12/h2-10,14-15H,1H3,(H2,18,20)(H2,19,21)
- InChI Key: BCHXAEAMADRKNU-UHFFFAOYSA-N
- SMILES: O=C(C(C1C=CC(C)=CC=1)C(C(N)=O)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 282.13694
- Monoisotopic Mass: 282.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.199
- Boiling Point: 537.9°Cat760mmHg
- Flash Point: 279.1°C
- Refractive Index: 1.609
- PSA: 86.18
- LogP: 3.23360
Butanediamide,2-(4-methylphenyl)-3-phenyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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